Cas no 885067-60-7 (Pyrimidine, 4-chloro-6-(3,4-dimethoxyphenyl)-2-(methylthio)-)

• Product Name: Pyrimidine, 4-chloro-6-(3,4-dimethoxyphenyl)-2-(methylthio)-
• CAS No: 885067-60-7
• MF: C₁₃H₁₃ClN₂O₂S
• MW: 296.772520780563
• CID: 1927911
• PubChem ID: 57636146
• Update Time: 2025-04-21

Pyrimidine, 4-chloro-6-(3,4-dimethoxyphenyl)-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-chloro-6-(3,4-dimethoxyphenyl)-2-(methylthio)-
• DB-153930
• SCHEMBL4489879
• 885067-60-7
• 4-chloro-6-(3,4-dimethoxy-phenyl)-2-methylsulfanyl-pyrimidine
• FQCMXYXYPZOFSJ-UHFFFAOYSA-N
• 4-Chloro-6-(3,4-dimethoxyphenyl)-2-(methylthio)pyrimidine

• Inchi： 1S/C13H13ClN2O2S/c1-17-10-5-4-8(6-11(10)18-2)9-7-12(14)16-13(15-9)19-3/h4-7H,1-3H3
• InChI Key： FQCMXYXYPZOFSJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C2C=CC(=C(C=2)OC)OC)=NC(=N1)SC

Computed Properties

• Exact Mass: 296.0386265Da
• Monoisotopic Mass: 296.0386265Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 69.5Ų